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Compound of Interest

Compound Name: 1,2-Epoxytetradecane

Cat. No.: B1585259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,2-Epoxytetradecane, a versatile long-
chain aliphatic epoxide. It covers a wide range of synonyms and identifiers, detailed
physicochemical properties, and explores its applications in drug delivery and biotechnology.
This document is intended to serve as a valuable resource for professionals in research and
development who are interested in the properties and potential uses of this compound.

Chemical Identity and Synonyms

1,2-Epoxytetradecane is known by a variety of names in scientific literature and commercial
catalogs. A comprehensive list of its synonyms and chemical identifiers is provided below to
facilitate accurate identification and literature searches.

Table 1: Synonyms and Identifiers for 1,2-Epoxytetradecane
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Identifier Type

Identifier

Source

Systematic Name

2-Dodecyloxirane

IUPAC

Common Synonyms

1,2-Tetradecylene Oxide, 1-
Tetradecene oxide,

Dodecyloxirane

[1]

Oxirane, 2-dodecyl-

(+-)-1,2-Epoxytetradecane

(+-)-Dodecyloxirane

Epoxide C 14 [2]

Vikolox 14 [2]

CAS Number 3234-28-4
Deprecated CAS 130321-67-4

EC Number 221-781-6
PubChem CID 18604

ChEMBL ID CHEMBL1598368

DSSTox Substance ID

DTXSID9025249

Molecular Formula

C14H280

INChl=1S/C14H280/c1-2-3-4-

InChl 5-6-7-8-9-10-11-12-14-13-15-
14/h14H,2-13H2,1H3
IOHJQSFEAYDZGF-

InChlKey
UHFFFAOYSA-N

SMILES Cccccecececececcececeicol

Physicochemical Properties
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The physical and chemical properties of 1,2-Epoxytetradecane are critical for its handling,

storage, and application in various experimental settings.

Table 2: Physicochemical Data for 1,2-Epoxytetradecane

Property Value Source
Molecular Weight 212.37 g/mol
Appearance Cfear coIorIes§ mobile liquid 3]

with an ether-like odor
Boiling Point 95-96 °C at 0.4 mmHg [3]
Melting Point <20°C
Density 0.845 g/mL at 25 °C [3]
Flash Point > 110 °C [2]

Solubility in Water

Insoluble (< 1 mg/mL at 20 °C)

[1]

Refractive Index

1.4408

[2]

Stability

Sensitive to moisture.

Incompatible with strong acids,

caustics, and peroxides. Can
polymerize when heated or in

the presence of catalysts.

[3]

Applications in Research and Drug Development

1,2-Epoxytetradecane’s reactive epoxide ring and long aliphatic chain make it a valuable

intermediate in several areas of drug development and biotechnology.

Lipid Nanoparticle Formulation

Long-chain epoxides like 1,2-Epoxytetradecane are used as intermediates in the synthesis of

specialized lipids for the formulation of lipid nanoparticles (LNPs).[4] These LNPs are critical

delivery vehicles for various therapeutic agents, including mRNA and siRNA. The epoxide can
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be opened by a nucleophile to introduce different functionalities, allowing for the creation of a
diverse library of lipids with tailored properties for drug encapsulation and delivery.

The following diagram outlines a general workflow for the formulation of lipid nanoparticles, a
process where lipids derived from 1,2-Epoxytetradecane could be utilized.

General Workflow for Lipid Nanoparticle (LNP) Formulation

Preparation of Solutions

S . Aqueous Buffer with
L LS 1) [ EEE] Active Pharmaceutical Ingredient (API)

(e.g., lonizable Lipid, Helper Lipid, Cholesterol, PEG-Lipid) (e.g., MRNA, SiRNA)

LNP Assembly

Rapid Mixing

(e.g., Microfluidic Device)

Purification and Concentration

Purification
(e.g., Dialysis, Tangential Flow Filtration)
to remove ethanol and unincorporated API

i

Concentration

Charactgerization

Characterization

(Size, Zeta Potential, Encapsulation Efficiency, etc.)

Click to download full resolution via product page

General workflow for LNP formulation.

Polymeric Prodrugs for Cancer Therapy
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1,2-Epoxytetradecane is utilized in the preparation of polymeric prodrugs for cancer treatment.
[5][6] The epoxide group can be used to attach the molecule to a polymer backbone, and the
long alkyl chain can influence the hydrophobic/hydrophilic balance of the resulting polymer.
This approach can enhance drug solubility, prolong circulation time, and potentially target
tumors through the enhanced permeability and retention (EPR) effect.

While a specific protocol for using 1,2-Epoxytetradecane in a polymeric prodrug is not readily
available, the following represents a generalized approach for creating polymer-drug
conjugates.

Polymer Functionalization: A suitable polymer backbone (e.g., polyglutamic acid) is
functionalized to introduce reactive groups.

 Linker Attachment (Optional): A linker molecule can be attached to the polymer to provide
spacing and control the drug release kinetics.

» Drug Conjugation: The drug molecule, potentially modified with a reactive handle, is
covalently attached to the polymer or linker. If 1,2-Epoxytetradecane were to be
incorporated, its epoxide ring could react with a nucleophilic group on the polymer or linker.

 Purification: The resulting polymer-drug conjugate is purified to remove unreacted reagents.

o Characterization: The conjugate is characterized to determine drug loading, molecular
weight, and release kinetics.

Epoxy-Activated Affinity Chromatography

Long-chain epoxides, including 1,2-Epoxytetradecane, are used to prepare epoxy-activated
affinity chromatography media.[7] The epoxide groups on the chromatography matrix (e.g.,
agarose beads) can react with nucleophilic groups (amines, thiols, or hydroxyls) on a ligand
(e.g., an antibody or protein) to form a stable covalent bond. This allows for the specific
purification of target molecules from complex mixtures.

This protocol outlines the general steps for immobilizing a ligand onto an epoxy-activated
agarose resin.

e Resin Preparation: Swell the dry epoxy-activated agarose resin in distilled water.
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o Ligand Solution Preparation: Dissolve the ligand to be coupled in a suitable coupling buffer.
The optimal pH of the buffer depends on the nucleophilic group involved in the coupling
reaction (e.g., pH 9-10 for amines).

e Coupling Reaction: Mix the swelled resin with the ligand solution and incubate with gentle
mixing to allow the covalent coupling to occur.

e Washing: Wash the resin extensively to remove any non-covalently bound ligand.

» Blocking: Block any remaining active epoxy groups on the resin by incubating with a small
molecule containing a primary amine, such as ethanolamine.

e Final Wash and Storage: Perform a final wash of the resin and store it in an appropriate
buffer, often containing a bacteriostatic agent.

Potential Role in Signaling Pathways

While direct studies on the signaling effects of 1,2-Epoxytetradecane are limited, its structure
as a long-chain fatty acid epoxide suggests potential interactions with pathways regulated by
similar endogenous molecules.

The Cytochrome P450 Epoxygenase Pathway

Endogenous long-chain polyunsaturated fatty acids are metabolized by cytochrome P450
(CYP) epoxygenases to form epoxides, such as epoxyeicosatrienoic acids (EETS).[1][3] These
lipid mediators are involved in various signaling pathways that regulate inflammation, blood
pressure, and angiogenesis.[1] The EETs are subsequently hydrolyzed to their corresponding
diols by soluble epoxide hydrolase (SEH). Inhibition of SEH can increase the levels of EETS,
which often has anti-inflammatory effects, in part by inhibiting the NF-kB signaling pathway.[8]
Given its structural similarity, 1,2-Epoxytetradecane could potentially act as a substrate for
SEH or otherwise influence this pathway.

The diagram below illustrates the general cytochrome P450 epoxygenase pathway and its
downstream effects.
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General Cytochrome P450 Epoxygenase Pathway
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The Cytochrome P450 Epoxygenase Pathway.

Conclusion
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1,2-Epoxytetradecane is a chemical compound with a broad range of synonyms and
established physicochemical properties. Its utility as a chemical intermediate is evident in its
applications in the development of lipid nanopatrticles for drug delivery, the synthesis of
polymeric prodrugs, and the preparation of affinity chromatography media. While its direct role
in cellular signaling is an area requiring further investigation, its structural similarity to
endogenous epoxy-fatty acids suggests potential interactions with important biological
pathways. The experimental workflows and protocols provided in this guide offer a foundation
for researchers to explore and harness the potential of 1,2-Epoxytetradecane in their
respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585259?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

